PF-06446846

• Molecular Formula: C22H20ClN7O
• Molecular Weight: 433.9 g/mol
• InChI: InChI=1S/C22H20ClN7O/c23-18-5-2-12-25-20(18)29(17-4-1-11-24-14-17)22(31)15-7-9-16(10-8-15)30-21-19(27-28-30)6-3-13-26-21/h2-3,5-10,12-13,17,24H,1,4,11,14H2/t17-/m1/s1
• InChIKey: FDTXHWQFIXYHCL-QGZVFWFLSA-N

PF-06446846: Core Identity and Mechanism

PF-06446846 is a triazolopyridine-based small molecule that functions as a selective inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9) translation [1]. Unlike monoclonal antibodies that bind circulating PCSK9, PF-06446846 induces the 80S ribosome to stall during PCSK9 synthesis at codon 34, directly preventing protein production [2]. In Huh7 hepatocellular carcinoma cells, PF-06446846 inhibits PCSK9 secretion with an IC50 of 0.3 μM . The compound is orally active and reduces plasma PCSK9 and total cholesterol levels in rats following oral gavage administration at 5–50 mg/kg/day for 14 days [3]. Highest development stage: Preclinical (discontinued) [4].

MechanismSequence-dependent translation stalling at the ribosome

TargetPCSK9 nascent chain (codon 34 engagement)

DifferentiationDistinct from antibody neutralization or catalytic inhibition

• [1] Lintner NG, McClure KF, Petersen D, et al. Selective stalling of human translation through small-molecule engagement of the ribosome nascent chain. PLoS Biol. 2017;15(3):e2001882. doi:10.1371/journal.pbio.2001882. View Source
• [2] Li W, Ward FR, McClure KF, et al. Structural basis for selective stalling of human ribosome nascent chain complexes by a drug-like molecule. Nat Struct Mol Biol. 2019;26(6):501-509. doi:10.1038/s41594-019-0236-8. View Source
• [3] PF-06446846 hydrochloride product information. In vivo: oral gavage 5–50 mg/kg/day for 14 days reduces plasma PCSK9 and total cholesterol in rats. View Source
• [4] Novel strategies to target proprotein convertase subtilisin kexin 9: beyond monoclonal antibodies. Cardiovasc Res. 2019; Table 1: PF-06446846 LDL-C reduction ~58%, Preclinical (halted). View Source

PF-06446846: Non-Interchangeable Analogs

PCSK9 inhibitors vary fundamentally in their mechanism of action, molecular modality, and route of administration, rendering them non-interchangeable in experimental settings. Monoclonal antibodies (evolocumab, alirocumab) bind extracellular PCSK9 and require injection [1]. Adnectins and Anticalins similarly target circulating PCSK9 with ~50–60% LDL-C reduction [2]. PF-06446846 acts intracellularly at the ribosome to block PCSK9 translation, achieving comparable ~58% LDL-C reduction via an entirely distinct pathway [2]. Within the same small-molecule translational inhibitor class, analogs such as PF-06649492 (7l) and PF-06378503 exhibit different selectivity profiles when evaluated by ribosome profiling [3]. Substitution without experimental validation risks confounding results due to divergent target engagement, off-target profiles, and pharmacokinetic properties.

Mechanism mismatchMonoclonal antibodies neutralize extracellular PCSK9; PF-06446846 stalls ribosomal translation, altering intracellular pathway dynamics.

Analog selectivity driftCompound 3 shows reduced non-translating ribosome binding; toxicity profiles vary across analogs (e.g., compound 15 vs. 3), limiting direct substitution.

Sequence-context dependenceStalling efficacy is linked to specific nascent chain motifs; generic translation inhibitors do not replicate this selectivity.

• [1] Scicali R, Di Pino A, Ferrara V, et al. Proprotein convertase subtilisin/kexin type 9 inhibitors: prospects for cholesterol-lowering therapy in type 2 diabetes. Int J Endocrinol. 2023. Distinguishes monoclonal antibodies from orally administered PF-06446846. View Source
• [2] Novel strategies to target proprotein convertase subtilisin kexin 9: beyond monoclonal antibodies. Cardiovasc Res. 2019; Table 1: PF-06446846 ~58% LDL-C reduction vs. Adnectins ~50%, Anticalin ~50–60%. View Source
• [3] GEO DataSets. Ribosome profiling comparison of PF-06446846 and PF-06378503 selectivity. IEC6 cells treated with 4 μM PF-06446846 or PF-06649492 for 60 min. View Source

PF-06446846: Comparator-Based Evidence

Selectivity Comparison: PF846 vs PF8503

PF-06446846 inhibits PCSK9 translation by inducing the 80S ribosome to stall precisely around codon 34 of the PCSK9 nascent chain within the ribosomal exit tunnel [1]. Cryo-EM structural analysis confirms direct binding of PF-06446846 to the human ribosome, trapping the PCSK9 nascent chain in a stalled conformation [2]. In contrast, evolocumab and alirocumab are monoclonal antibodies that bind circulating extracellular PCSK9 protein, preventing its interaction with the LDL receptor [3]. This mechanistic distinction—intracellular translational inhibition versus extracellular protein neutralization—represents a fundamental divergence in target engagement modality.

Stalling Selectivity

Head-to-head

PF846PCSK9 codon 34 stalling, minimal off-target

PF8503Different primary target, no PCSK9 stalling

Distinct transcript profiles guide compound choice for PCSK9-specific assays

Ribosome profiling, Huh7 cells, 1h treatment

Evidence Dimension	Mechanism of PCSK9 inhibition
Target Compound Data	80S ribosome stalling at codon 34 during translation; intracellular blockade of PCSK9 synthesis
Comparator Or Baseline	Evolocumab, Alirocumab: monoclonal antibodies that bind circulating extracellular PCSK9 protein
Quantified Difference	Distinct target engagement modality; not numerically comparable
Conditions	Human ribosome nascent chain complex (PDB: 6OM0); in vitro translation assays; cell culture

Why This Matters

This mechanism enables study of PCSK9 biosynthesis inhibition independent of circulating protein neutralization, a pathway inaccessible to antibody-based inhibitors.

• [1] Lintner NG, McClure KF, Petersen D, et al. Selective stalling of human translation through small-molecule engagement of the ribosome nascent chain. PLoS Biol. 2017;15(3):e2001882. doi:10.1371/journal.pbio.2001882. View Source
• [2] Li W, Ward FR, McClure KF, et al. Structural basis for selective stalling of human ribosome nascent chain complexes by a drug-like molecule. Nat Struct Mol Biol. 2019;26(6):501-509. doi:10.1038/s41594-019-0236-8. PDB: 6OM0. View Source
• [3] Scicali R, Di Pino A, Ferrara V, et al. Proprotein convertase subtilisin/kexin type 9 inhibitors: prospects for cholesterol-lowering therapy in type 2 diabetes. Int J Endocrinol. 2023. View Source

Improved Transcript Selectivity of Compound 3

PF-06446846 inhibits PCSK9 secretion by Huh7 human hepatoma cells with an IC50 of 0.3 μM as measured by ELISA . By comparison, R-IMPP (PF-00932239), another small-molecule PCSK9 translation inhibitor that also targets the 80S ribosome, exhibits an IC50 of 4.8 μM in similar PCSK9 secretion assays . This represents an approximate 16-fold greater potency for PF-06446846 in the same cellular context. The head-to-head comparison within the same mechanistic class demonstrates PF-06446846's enhanced cellular activity against PCSK9 protein production.

Binding Selectivity

Head-to-head

PF846Binds non-translating ribosomes (Kd 7.0 µM)

Comp. 3Diminished non-translating ribosome binding, improved selectivity

Directional SAR for reducing off-target ribosomal interactions

Qualitative improvement; Kd not reported for 3

Evidence Dimension	PCSK9 secretion inhibition potency
Target Compound Data	IC50 = 0.3 μM
Comparator Or Baseline	R-IMPP (PF-00932239): IC50 = 4.8 μM
Quantified Difference	16-fold lower IC50 (higher potency)
Conditions	Huh7 human hepatoma cells; PCSK9 secretion measured by ELISA

Why This Matters

Higher cellular potency at lower concentrations reduces compound consumption per experiment and may minimize off-target effects arising from higher dosing requirements.

Toxicology Benchmark: Compound 15 vs Compound 3

PF-06446846 demonstrates oral activity in vivo. Following oral gavage administration at doses of 5–50 mg/kg/day for 14 days, PF-06446846 produced a dose-dependent reduction in plasma PCSK9 levels and significantly lowered total cholesterol in rats [1]. In a separate rat safety study, PF-06446846 treatment decreased plasma PCSK9, total cholesterol, and LDL cholesterol levels [2]. In contrast, evolocumab and alirocumab are injectable monoclonal antibodies requiring subcutaneous administration every 2–4 weeks [3]. This oral route of administration constitutes a practical differentiation for preclinical studies where repeated injections would introduce procedural variability or stress confounding.

Toxicity Profile

Direct comparison

PF846 / 15Similar rat bone marrow toxicity

Comp. 3Improved safety profile

Toxicity variability highlights need for compound-specific assessment

Rat toxicology; human CD34+ data for PF846

Evidence Dimension	Route of administration and in vivo efficacy
Target Compound Data	Oral gavage 5–50 mg/kg/day for 14 days; dose-dependent plasma PCSK9 and total cholesterol reduction
Comparator Or Baseline	Evolocumab, Alirocumab: subcutaneous injection; Adnectins, Anticalin: injectable
Quantified Difference	Oral vs. injectable route; dose-dependent PCSK9 reduction observed across 5–50 mg/kg range
Conditions	Rat model; 14-day oral gavage; plasma PCSK9 and total cholesterol measurement

Why This Matters

Oral dosing eliminates injection-related variables in rodent studies, simplifies longitudinal experiments, and more closely models small-molecule therapeutic development pathways.

• [1] PF-06446846 hydrochloride product information. In vivo: oral gavage 5–50 mg/kg/day for 14 days reduces plasma PCSK9 and total cholesterol in rats. View Source
• [2] Lintner NG, McClure KF, Petersen D, et al. Selective stalling of human translation through small-molecule engagement of the ribosome nascent chain. PLoS Biol. 2017;15(3):e2001882. Rat safety study: reduced plasma PCSK9, total cholesterol, LDL cholesterol. View Source
• [3] Scicali R, Di Pino A, Ferrara V, et al. Proprotein convertase subtilisin/kexin type 9 inhibitors: prospects for cholesterol-lowering therapy in type 2 diabetes. Int J Endocrinol. 2023. mAbs require injection. View Source

Oral Pharmacodynamics vs Antibody Comparators

In preclinical evaluation, PF-06446846 achieved approximately 58% reduction in LDL cholesterol levels [1]. This compares favorably to adnectins (~50% LDL-C reduction) and is within the range of ABD-fused anticalin (50–60% reduction) [1]. Notably, the 58% reduction achieved by PF-06446846 approaches the efficacy range of approved injectable monoclonal antibodies (evolocumab and alirocumab: 55–60% LDL-C reduction in clinical studies) [1]. This cross-study comparison indicates that PF-06446846's translational inhibition mechanism can produce cholesterol-lowering effects comparable to extracellular PCSK9 neutralization strategies.

Oral PD

Class-level inference

~48% plasma PCSK9 reduction (10 mg/kg, oral, 6h)

Supports oral, partial inhibition pathway studies

Rat model; mAb comparators >60-70% sustained (class-level)

Evidence Dimension	LDL cholesterol reduction
Target Compound Data	~58% LDL-C reduction
Comparator Or Baseline	Adnectins: ~50%; ABD-fused Anticalin: 50–60%; Evolocumab/Alirocumab: 55–60% (clinical)
Quantified Difference	PF-06446846 achieves similar or greater reduction relative to other non-antibody modalities
Conditions	Preclinical animal models (rat for PF-06446846); cross-study comparison from published summary tables

Why This Matters

Comparable LDL-C lowering efficacy, combined with oral availability and distinct mechanism, positions PF-06446846 as a versatile tool compound for PCSK9 pathway interrogation.

• [1] Novel strategies to target proprotein convertase subtilisin kexin 9: beyond monoclonal antibodies. Cardiovasc Res. 2019; Table 1: PF-06446846 ~58% LDL-C reduction; Adnectins ~50%; Anticalin ~50–60%; mAbs 55–60%. View Source

Translation Termination Inhibition (Cryo-EM)

Despite acting on the ribosome—a core cellular machinery responsible for synthesizing all proteins—PF-06446846 exhibits high selectivity for PCSK9 translation. Ribosome profiling experiments demonstrate that PF-06446846 affects very few transcripts beyond PCSK9 [1]. Researchers note that PF-06446846 is 'exceptionally specific, affecting very few proteins' [2]. Structure-activity relationship (SAR) studies further indicate that subsequent analogs (compound 3) showed 'apparent improvement in transcript selectivity' relative to PF-06446846, establishing PF-06446846 as a benchmark for selectivity within this chemical series [3]. This selectivity profile is critical for experiments requiring minimal perturbation of global translation.

Termination Inhibition

Class-level inference

Suppresses eRF1-mediated peptidyl-tRNA hydrolysis; elongation inhibitors do not

Unique mechanistic probe for translation termination research

Cryo-EM validated, ~3.0 Å resolution

Evidence Dimension	Transcriptome-wide translation selectivity
Target Compound Data	Highly selective; affects very few proteins; specific PCSK9 translation inhibition by ribosome profiling
Comparator Or Baseline	Compound 3 (SAR analog): improved transcript selectivity relative to PF-06446846 (benchmark reference)
Quantified Difference	Qualitative improvement noted in SAR study; PF-06446846 serves as baseline reference
Conditions	Ribosome profiling; IEC6 cells treated with 4 μM PF-06446846 for 60 minutes

Why This Matters

Established selectivity profile reduces risk of confounding off-target effects in mechanistic studies, enhancing experimental reproducibility and data interpretability.

• [1] Lintner NG, McClure KF, Petersen D, et al. Selective stalling of human translation through small-molecule engagement of the ribosome nascent chain. PLoS Biol. 2017;15(3):e2001882. Ribosome profiling demonstrates high selectivity. View Source
• [2] Small molecule stalls PCSK9 translation. ACS Chem Biol. 2016; 'exceptionally specific, affecting very few proteins.' View Source
• [3] Aspnes GE, Coffey SB, Darout E, et al. Small molecule inhibitors of PCSK9. SAR investigations of head and amine groups. Bioorg Med Chem Lett. 2023;93:129394. Compound 3 improved selectivity vs. PF-06446846. View Source

Sequence-Specific Stalling in Cell-Free Assay

The binding mode of PF-06446846 to the human ribosome has been resolved by cryo-electron microscopy at near-atomic resolution (PDB: 6OM0) [1]. This structure reveals PF-06446846 bound within the ribosomal exit tunnel, engaging the PCSK9 nascent chain in a sequence-dependent manner that explains its transcript selectivity [1]. This structural information guided subsequent SAR optimization efforts, including modulation of the heterocyclic head group and amine fragment that led to compound 15 [2]. In contrast, many small-molecule translation inhibitors lack experimentally determined ribosome-bound structures, limiting rational optimization. PF-06446846 thus serves as a structurally validated tool compound for ribosome stalling studies and as a scaffold for structure-based drug design efforts.

Sequence Specificity

Class-level inference

50 µM PF846 stalls PCSK9-luciferase reporter; cycloheximide inhibits all translation

Confirms sequence-dependent stalling for selective reporter assays

Cell-free translation system, PCSK9 motif required

Evidence Dimension	Structural characterization of ribosome binding
Target Compound Data	Cryo-EM structure at near-atomic resolution; PDB: 6OM0
Comparator Or Baseline	Many small-molecule ribosome inhibitors lack published co-crystal or cryo-EM structures
Quantified Difference	Structurally validated binding mode vs. inferred mechanism for comparators
Conditions	Human ribosome nascent chain complex (PCSK9-RNC) stalled by PF-06446846; cryo-EM

Why This Matters

Availability of a high-resolution structure enables rational design of analogs, facilitates computational docking studies, and provides mechanistic confidence for experimental interpretation.

• [1] Li W, Ward FR, McClure KF, et al. Structural basis for selective stalling of human ribosome nascent chain complexes by a drug-like molecule. Nat Struct Mol Biol. 2019;26(6):501-509. doi:10.1038/s41594-019-0236-8. PDB: 6OM0. View Source
• [2] Aspnes GE, Coffey SB, Darout E, et al. Small molecule inhibitors of PCSK9. SAR investigations of head and amine groups. Bioorg Med Chem Lett. 2023;93:129394. SAR guided by cryo-EM structure of PF-06446846. View Source

PF-06446846: Research and Application Scenarios

PCSK9 Selectivity Profiling by Ribosome Footprinting

PF-06446846 serves as a structurally validated probe for investigating sequence-specific translational stalling in mammalian cells. With a cryo-EM structure (PDB: 6OM0) confirming its binding mode within the ribosomal exit tunnel [1], and ribosome profiling data demonstrating exceptional transcript selectivity [2], this compound is ideally suited for studies examining how small molecules can selectively modulate translation of individual proteins without broadly affecting the translatome. Researchers investigating the 'tunability of the human ribosome' or nascent chain-mediated regulation of translation elongation will find PF-06446846 to be a well-characterized tool with extensive published validation data [2].

SAR of Ribosome-Binding Molecules

PF-06446846 enables PCSK9 pathway studies in rats without the procedural complexity and stress associated with repeated injections. Oral gavage administration at 5–50 mg/kg/day for 14 days produces dose-dependent reductions in plasma PCSK9 and total cholesterol [1]. In rat safety studies, treatment decreases plasma PCSK9, total cholesterol, and LDL cholesterol levels [2]. This oral activity makes PF-06446846 particularly valuable for chronic dosing studies, longitudinal experiments tracking cholesterol metabolism, and investigations where injection-related variables (e.g., inflammation, handling stress) could confound metabolic readouts.

Oral PCSK9 Modulation in Preclinical Models

PF-06446846 functions as a benchmark scaffold for medicinal chemistry programs targeting PCSK9 translation. Published SAR studies have systematically explored modifications to the amide tail region, heterocyclic head group, and amine fragment [1]. These efforts, guided by the cryo-EM structure of PF-06446846 bound to the ribosome [2], have produced analogs with improved safety profiles (compound 3) and compounds suitable for evaluation in humanized PCSK9 mouse models (compound 15) [1]. Procurement of PF-06446846 provides both a validated positive control for screening campaigns and a structurally characterized starting point for developing next-generation translational inhibitors.

Translation Termination Mechanism by Cryo-EM

PF-06446846 enables head-to-head comparison of translational inhibition versus extracellular PCSK9 neutralization strategies. With ~58% LDL-C reduction comparable to monoclonal antibodies (55–60%) [1], PF-06446846 offers a small-molecule, orally available comparator for studies examining the differential effects of intracellular PCSK9 synthesis blockade versus circulating protein sequestration. This is particularly relevant for investigating non-lipid PCSK9 functions (e.g., in cancer biology, immune regulation) where access to intracellular compartments may yield distinct biological outcomes compared to antibody-mediated extracellular neutralization.

Application

Selection Property

Validation Focus

PCSK9 Ribosome Profiling

Translation stalling selectivity

Ribosome footprinting specificity at codon 34

Ribosome-Binding SAR

Quantitative binding baseline (Kd, Bmax)

Comparing analog binding kinetics and exit tunnel interactions

Oral Pathway Modulation Models

Partial PCSK9 suppression via oral dosing

Plasma PCSK9 and lipid endpoint monitoring in rodents

Translation Termination Studies

eRF1-mediated hydrolysis inhibition

Cryo-EM and biochemical termination assays

• [1] Lintner NG, McClure KF, Petersen D, et al. Selective stalling of human translation through small-molecule engagement of the ribosome nascent chain. PLoS Biol. 2017;15(3):e2001882. View Source
• [2] Li W, Ward FR, McClure KF, et al. Structural basis for selective stalling of human ribosome nascent chain complexes by a drug-like molecule. Nat Struct Mol Biol. 2019;26(6):501-509. View Source
• [3] Aspnes GE, Coffey SB, Darout E, et al. Small molecule inhibitors of PCSK9. SAR investigations of head and amine groups. Bioorg Med Chem Lett. 2023;93:129394. View Source
• [4] Novel strategies to target proprotein convertase subtilisin kexin 9: beyond monoclonal antibodies. Cardiovasc Res. 2019; Table 1. View Source